Cas no 223906-37-4 ((R)-4-Methyl-5,5-diphenyloxazolidin-2-one)

(R)-4-Methyl-5,5-diphenyloxazolidin-2-one is a chiral oxazolidinone derivative widely employed as an auxiliary in asymmetric synthesis. Its rigid, sterically hindered structure enables high diastereoselectivity in reactions such as alkylations, aldol additions, and Michael reactions. The diphenyl substitution at the 5-position enhances stereocontrol, while the (R)-configuration ensures predictable induction of chirality in target molecules. This compound is particularly valuable in the synthesis of enantiomerically pure pharmaceuticals and fine chemicals, offering consistent performance and ease of removal post-reaction. Its stability under a range of conditions further makes it a reliable choice for demanding synthetic applications.

(R)-4-Methyl-5,5-diphenyloxazolidin-2-one structure

223906-37-4 structure

Product Name:(R)-4-Methyl-5,5-diphenyloxazolidin-2-one

CAS No:223906-37-4

MF:C₁₆H₁₅NO₂

MW:253.295804262161

CID:253761

PubChem ID:24874696

Update Time:2025-10-15

(R)-4-Methyl-5,5-diphenyloxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

- (R)-4-Methyl-5,5-diphenyloxazolidin-2-one
- 2-Oxazolidinone,4-methyl-5,5-diphenyl-, (4R)-
- (4R)-5,5-Diphenyl-4-methyloxazolidin-2-one
- (R)-(+)-5,5-Diphenyl-4-methyl-2-oxazolidinone
- (R)-5,5-Diphenyl-4-methyl-2-oxazolidinone
- 549509_ALDRICH
- AG-E-63597
- AK-87511
- ANW-65827
- CTK4E9365
- KB-210201
- DTXSID70444098
- (4R)-4-Methyl-5,5-diphenyl-1,3-oxazolidin-2-one
- (R)-(+)-5,5-Diphenyl-4-methyl-2-oxazolidinone, 97%
- (R)-(+)-4-Methyl-5,5-diphenyl-2-oxazolidinone
- YIA90637
- A3837
- 223906-37-4
- AMY37520
- (4R)-4-methyl-5, 5-diphenyl-1, 3-oxazolidin-2-one
- AKOS016843384
- G86243
- MDL： MFCD03093549
- Inchi： 1S/C16H15NO2/c1-12-16(19-15(18)17-12,13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-12H,1H3,(H,17,18)/t12-/m1/s1
- InChI Key： URUDVMKJOXKZHR-GFCCVEGCSA-N
- SMILES： O1C(N[C@H](C)C1(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 253.11035
Monoisotopic Mass: 253.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 312
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 3.2
Topological Polar Surface Area: 38.3Å²

Experimental Properties

Color/Form: Beige powder.
Density: 1.2±0.1 g/cm3
Melting Point: 268-272 °C (lit.)
Boiling Point: 465.0±45.0 °C at 760 mmHg
Flash Point: 235.0±28.7 °C
Refractive Index: 1.575
PSA: 38.33
LogP: 3.38730
Solubility: Not determined
Optical Activity: [α]20/D +300°, c = 1 in chloroform
Vapor Pressure: No data available

(R)-4-Methyl-5,5-diphenyloxazolidin-2-one Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

(R)-4-Methyl-5,5-diphenyloxazolidin-2-one Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R73390-1g	(R)-5,5-Diphenyl-4-methyl-2-oxazolidinone	223906-37-4	-	1g	¥1678.0	2024-07-18
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